Cas no 477-43-0 (Dehydrocostus lactone)

Dehydrocostus lactone is a sesquiterpene lactone compound derived from medicinal plants such as Saussurea lappa. It exhibits notable biological activities, including anti-inflammatory, anticancer, and antimicrobial properties, making it a subject of interest in pharmacological research. The compound's mechanism of action often involves modulation of signaling pathways such as NF-κB and STAT3, contributing to its therapeutic potential. Its well-defined chemical structure allows for precise analytical characterization, ensuring reproducibility in research applications. Dehydrocostus lactone is commonly utilized in studies exploring natural product derivatives for drug development, owing to its bioactive profile and structural versatility for synthetic modifications.
Dehydrocostus lactone structure
Dehydrocostus lactone structure
Product Name:Dehydrocostus lactone
CAS No:477-43-0
MF:C15H18O2
MW:230.302224636078
MDL:MFCD00210277
CID:37641
PubChem ID:354335524
Update Time:2025-06-09

Dehydrocostus lactone Chemical and Physical Properties

Names and Identifiers

    • Dehydrocostus lactone
    • Azuleno[4,5-b]furan-2(3H)-one,decahydro-3,6,9-tris(methylene)-, (3aS,6aR,9aR,9bS)-
    • DEHYDROCOSTUS LACTONE(RG)
    • (-)-Dehydrocostus lactone
    • Costus lactone,dehydro
    • DEHYDROCOSTUNOLIDE
    • dehydrocustoslactone
    • EPILIGULYL OXIDE
    • (3aS,6aR,9aR,9bS)-Decahydro-3,6,9-tris(methylene)-azuleno[4,5-b]furan-2(3H)-one
    • Dehydro-costus lactone (6CI,7CI)
    • Guaia-4(15),10(14),11(13)-trien-12-oic acid, 6alpha-hydroxy-, gamma-lactone
    • [3aS-(3aα,6aα,9aα,9bβ)]-Decahydro-3,6,9-tris(methylene)-azuleno[4,5-b]furan-2(3H)-one
    • (3aS,6aR,9aR,9bS)-3,6,9-Trimethylenedecahydroazuleno[4,5-b]furan-2(9bH)-one
    • (3aS,6aR,9aR,9bS)-Decahydro-3,6,9-tris(methylene)azuleno[4,5-b]furan-2(3H)-one
    • [ "" ]
    • (−)-Dehydrocostus lactone
    • (−)-Dehydrocostus lactone; Dehydrocostus lactone; Epiligulyl oxide
    • Dehydrocostuslactone
    • Dehydrocostus-Lactone
    • (-)-dehydrocostuslactone
    • (3aR,6aS,9aS,9bR)-3,6,9-tris(methylidene)octahydroazuleno[4,5-b]furan-2,8(3H,4H)-dione
    • (3aS,6aR,9aR,9bS)-3,6,9-trimethylene-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-2-one
    • (
    • 71TRF5K040
    • (-)-Dehydrocostus lactone; Dehydrocostus lactone; Epiligulyl oxide
    • Azuleno[4,5-b]furan-2(3H)-one,decahydro-3,6,9-tris(methylene)-
    • AZULENO(4,5-B)FURAN-2(3H)-ONE, DECAHYDRO-3,6,9-TRIS(METHYLENE)-, (3AS,6AR,9AR,9BS)-
    • Azuleno(4,5-b)furan-2(3H)-one, decahydro-3,6,9-tris(methylene)-, (3aS-(3a.alpha.,6a.alpha.,9a.alpha.,9b.beta.))-
    • [3aS-(3aalpha,6aalpha,9aalpha,9bbeta)]-Decahydro-3,6,9-tris(methylene)-azuleno[4,5-b]furan-2(3H)-one
    • CCG-208469
    • NS00014574
    • s3615
    • 477-43-0
    • Azuleno(4,5-b)furan-2(3H)-one, decahydro-3,6,9-tris(methylene)-, (3aS-(3aalpha,6aalpha,9aalpha,9bbeta))-
    • (3aR,6aS,9aS,9bR)-3,6,9-tris(methylene)octahydroazuleno[4,5-b]furan-2,8(3H,4H)-dione
    • D5366
    • HY-N0591
    • DEHYDROCOSTUS LACTONE, (-)-
    • (-)-Dehydrocostus lactone;Epiligulyl oxide
    • FD10128
    • CHEBI:244418
    • BDBM50370831
    • (3as,6ar,9ar,9bs)-3,6,9-trimethylidenedecahydroazuleno[4,5-b]furan-2(3h)-one
    • NCGC00385838-01
    • Dehydrocostus lactone, analytical standard
    • SCHEMBL699070
    • (3aS,6aR,9aR,9bS)-3,6,9-trimethylenedecahydroazuleno[4,5-b]furan-2(3H)-one
    • AC-34569
    • (3aS,6aR,9aR,9bS)-3,6,9-trimethylidene-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-2-one
    • Q27105152
    • Dehydrocostus lactone, >=98% (HPLC)
    • COSTUS LACTONE, DEHYDRO-
    • UNII-71TRF5K040
    • GUAIA-4(15),10(14),11(13)-TRIEN-12-OIC ACID, 6.ALPHA.-HYDROXY-, .GAMMA.-LACTONE
    • C09387
    • CHEMBL88985
    • A872082
    • DTXSID80891554
    • CS-3636
    • AKOS015896789
    • Dehydrocostus_lactone
    • 16836-47-8
    • HY-N0591R
    • FD59589
    • Dehydrocostus Lactone (Standard)
    • MDL: MFCD00210277
    • Inchi: 1S/C15H18O2/c1-8-4-7-12-10(3)15(16)17-14(12)13-9(2)5-6-11(8)13/h11-14H,1-7H2/t11-,12-,13-,14-/m0/s1
    • InChI Key: NETSQGRTUNRXEO-XUXIUFHCSA-N
    • SMILES: O1C(C(=C)[C@@H]2CCC(=C)[C@@H]3CCC(=C)[C@@H]3[C@@H]12)=O

Computed Properties

  • Exact Mass: 230.13100
  • Monoisotopic Mass: 230.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 230.30
  • Surface Charge: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.09
  • Melting Point: 57.0 to 61.0 deg-C
  • Boiling Point: 383.7℃ at 760 mmHg
  • Flash Point: 161.2 °C
  • Refractive Index: 1.536
  • PSA: 26.30000
  • LogP: 3.01660
  • Solubility: Not determined
  • λmax: 206(MeOH)(lit.)
  • Optical Activity: [α]/D -14.0±3.0°, c = 1 in chloroform

Dehydrocostus lactone Security Information

Dehydrocostus lactone Customs Data

  • HS CODE:29089000
  • Customs Data:

    China Customs Code:

    29089000

Dehydrocostus lactone Pricemore >>

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:477-43-0)Dehydrocostus lactone
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Purity:99.9%
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(CAS:477-43-0)Dehydrocostuslactone
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(CAS:477-43-0)Dehydrocostus lactone
Order Number:A872082
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Purity:99%
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Price ($):977.0/279.0
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Suzhou Senfeida Chemical Co., Ltd
(CAS:477-43-0)Dehydrocostus lactone
sfd22791
Purity:99.9%
Quantity:200kg
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:477-43-0)Dehydrocostuslactone
LE10347
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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